4-[(4-Cyclohexyl-1-piperazinyl)-oxomethyl]-2-ethyl-6,7-dimethoxy-1-isoquinolinone

• Molecular Formula: C24H33N3O4
• Molecular Weight: 427.5 g/mol
• IUPAC Name: 4-(4-cyclohexylpiperazine-1-carbonyl)-2-ethyl-6,7-dimethoxyisoquinolin-1-one
• InChI: InChI=1S/C24H33N3O4/c1-4-25-16-20(18-14-21(30-2)22(31-3)15-19(18)23(25)28)24(29)27-12-10-26(11-13-27)17-8-6-5-7-9-17/h14-17H,4-13H2,1-3H3
• InChI Key: WCADNCMCYOUSPD-UHFFFAOYSA-N
• SMILES: CCN1C=C(C2=CC(=C(C=C2C1=O)OC)OC)C(=O)N3CCN(CC3)C4CCCCC4

Description

4-[(4-cyclohexyl-1-piperazinyl)-oxomethyl]-2-ethyl-6,7-dimethoxy-1-isoquinolinone is a member of isoquinolines.

Scientific Research Applications

Potential in Tumor Diagnosis and PET Tracers Development

4-[(4-Cyclohexyl-1-piperazinyl)-oxomethyl]-2-ethyl-6,7-dimethoxy-1-isoquinolinone and its derivatives have been explored for their potential in tumor diagnosis. One study highlighted the synthesis of hybrid structures between PB28 and RHM-1, both of which show high affinity at σ(2) receptors, suggesting their utility in developing PET tracers for tumor diagnosis. However, the interaction with P-gp was identified as a limiting factor for their use in tumors overexpressing P-gp (Abate et al., 2011).

Role in Anticancer Agents Development

Research on 11H-Isoquino[4,3-c]cinnolin-12-ones, which share a structural similarity, revealed their potent topoisomerase I-targeting activity and cytotoxicity, indicating their potential as novel anticancer agents. The study explored the effect of various substituents on these compounds, influencing their efficacy as topoisomerase I-targeting agents and cytotoxicity (Ruchelman et al., 2004).

Insights into Photophysical Properties

An investigation into the photophysical properties of norfloxacin and its derivatives, including those with structural similarity to 4-[(4-Cyclohexyl-1-piperazinyl)-oxomethyl]-2-ethyl-6,7-dimethoxy-1-isoquinolinone, highlighted the significance of the piperazinyl group in the behavior of the quinoline ring. This study provided insights into the deactivation pathways and excited-state behaviors of these compounds, which could be relevant for understanding their photophysical properties (Cuquerella et al., 2006).

Implications in Pharmacology

Research into the CCR5 receptor-based mechanism of action of certain compounds, including derivatives of 4-[(4-Cyclohexyl-1-piperazinyl)-oxomethyl]-2-ethyl-6,7-dimethoxy-1-isoquinolinone, has significant implications in pharmacology, particularly in the context of HIV treatment. This study detailed how various antagonists bind to a common allosteric site on the CCR5 receptor, with differential effects on the binding of certain ligands, offering insights into developing treatments to overcome HIV viral resistance (Watson et al., 2005).